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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
methylbenzoate
This guide provides immediate and essential safety protocols, operational plans, and disposal

instructions for the handling of Ethyl 3-methylbenzoate in a laboratory setting. It is designed

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this chemical.

Hazard Identification and Classification
Ethyl 3-methylbenzoate is classified with the following hazards:

Skin Irritation[1].

Serious Eye Irritation[1].

May Cause Respiratory Irritation[1].

It is a combustible liquid, and its vapors may form explosive mixtures with air upon intense

heating.

Physical and Chemical Properties
The following table summarizes the key quantitative data for Ethyl 3-methylbenzoate.
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Property Value Source

Appearance Colorless liquid [1]

CAS Number 120-33-2 [1]

Molecular Formula C10H12O2

Molecular Weight 164.20 g/mol

Boiling Point 110 °C at 27 hPa [1]

Flash Point 101 °C (214 °F) - closed cup [1][2]

Density 1.03 g/cm³ at 25 °C [1]

Refractive Index 1.50600 @ 20.00 °C [2]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

Ethyl 3-methylbenzoate.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors[1].

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation location[3][4].

Personal Protective Equipment (PPE)
The minimum required PPE for handling Ethyl 3-methylbenzoate includes:
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PPE Category Specification

Eye/Face Protection

Wear tight-sealing safety goggles or a face

shield. Use equipment tested and approved

under government standards such as NIOSH

(US) or EN 166 (EU)[1][3].

Skin Protection

Handle with chemical-resistant gloves (e.g.,

Butyl, Nitrile) and wear a lab coat. For larger

quantities or splash risk, impervious clothing

may be required[1][5].

Respiratory Protection

Generally not required with adequate

engineering controls. For nuisance exposures or

if vapors are generated, use an approved

respirator with OV/AG (US) or ABEK (EU)

cartridges[1].

Handling Procedures
Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary

PPE is available and in good condition.

Dispensing: Ground all equipment when transferring the substance to prevent static

discharge[6]. Avoid breathing vapors, mist, or gas[1].

Post-Handling: Wash hands and any exposed skin thoroughly after handling[1][4]. Change

contaminated clothing promptly.

Storage Requirements
Store in a cool, dry, and well-ventilated place[1].

Keep the container tightly closed to prevent moisture absorption[1][7].

Store away from heat, sparks, open flames, and other ignition sources[3][6].

Keep separated from incompatible materials such as strong oxidizing agents and strong

bases[3][7].
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Emergency and Disposal Plans
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention[1][3][7].

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical help[1][4][7].

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and

seek medical attention[1][4].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person and seek immediate

medical attention[1][6][7].

Accidental Release Measures (Spills)
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite[3][5]. Do not use combustible materials like sawdust.

Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,

sealed container for disposal[5][7].

Clean: Clean the spill area thoroughly.
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Prevent Entry: Do not allow the product to enter drains or surface water[3].

Disposal Plan
Dispose of Ethyl 3-methylbenzoate and its container in accordance with all applicable local,

regional, and national regulations[1].

Do not mix with other waste. Leave chemicals in their original containers.

Handle uncleaned containers as you would the product itself.

Safe Handling Workflow
The following diagram illustrates the procedural workflow for safely handling Ethyl 3-
methylbenzoate in a laboratory environment.

1. Preparation Phase 2. Handling Phase 3. Post-Handling Phase 4. Disposal Phase

Risk Assessment
(Review SDS)

Verify Engineering Controls
(Fume Hood, Eyewash) Select & Inspect PPE Safe Dispensing

(Use Fume Hood) Perform Experiment Decontaminate Work Area Remove & Store PPE Wash Hands Thoroughly Segregate Waste Label & Store Waste Container Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://www.technopharmchem.com/application/uploads/files/1560697212_ETHYL_BENZOATE.pdf
https://www.benchchem.com/product/b093142#personal-protective-equipment-for-handling-ethyl-3-methylbenzoate
https://www.benchchem.com/product/b093142#personal-protective-equipment-for-handling-ethyl-3-methylbenzoate
https://www.benchchem.com/product/b093142#personal-protective-equipment-for-handling-ethyl-3-methylbenzoate
https://www.benchchem.com/product/b093142#personal-protective-equipment-for-handling-ethyl-3-methylbenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

